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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502 Get Quote

Technical Support Center: Regaloside E
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Regaloside E solutions. Our aim is to help you overcome common challenges, particularly

phase separation, to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Regaloside E and what are its basic properties?

Regaloside E is a natural product isolated from Lilium longiflorum Thunb.[1] It is classified as a

polyphenol.[1] Key properties are summarized in the table below.

Q2: Why is my Regaloside E solution experiencing phase separation?

Phase separation, which can manifest as precipitation or the formation of distinct liquid layers,

is often due to the limited solubility of Regaloside E in aqueous solutions. Factors that can

contribute to this issue include:

High Concentration: Exceeding the solubility limit of Regaloside E in the chosen solvent

system.
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Improper Solvent Composition: The ratio of aqueous to organic solvents may not be optimal

for maintaining solubility.

Low Temperature: Solubility of many compounds, including Regaloside E, decreases at

lower temperatures, which can occur during storage or handling on ice.

pH of the Solution: The pH of the buffer can influence the ionization state and solubility of

phenolic compounds.

Improper Mixing: Failure to achieve a homogeneous solution during preparation.

Q3: How can I prevent phase separation of my Regaloside E solution?

To prevent phase separation, it is crucial to follow proper preparation and storage protocols.

Key recommendations include:

Use of Co-solvents: Employing a mixture of solvents is often necessary. A common starting

point is to first dissolve Regaloside E in an organic solvent like DMSO and then dilute it with

aqueous buffers or other vehicles.[1]

Adherence to Recommended Concentrations: Do not exceed the known solubility limits for

the chosen solvent system.

Proper Mixing Techniques: Ensure thorough mixing at each step of the dilution process. The

use of a vortex mixer is recommended.

Temperature Control: If precipitation occurs, gentle warming and/or sonication can help

redissolve the compound.[1] For storage, follow the recommended temperatures to maintain

stability.

Fresh Preparation: For in vivo experiments, it is recommended to prepare the working

solution fresh on the day of use.[1]

Q4: What are the recommended storage conditions for Regaloside E stock solutions?

For long-term stability and to avoid degradation, stock solutions of Regaloside E should be

stored under the following conditions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.medchemexpress.com/regaloside-e.html
https://www.medchemexpress.com/regaloside-e.html
https://www.medchemexpress.com/regaloside-e.html
https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13449502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-80°C: for up to 6 months.[1]

-20°C: for up to 1 month.[1]

It is also advisable to protect the solutions from light.[1] To avoid repeated freeze-thaw cycles,

which can degrade the compound and contribute to phase separation, it is best to aliquot the

stock solution into smaller, single-use volumes.

Data Presentation: Quantitative Information
The following tables summarize key quantitative data for Regaloside E.

Table 1: Chemical and Physical Properties of Regaloside E

Property Value Reference

Molecular Formula C20H26O12 [1]

Molecular Weight 458.41 g/mol [1]

CAS Number 123134-21-4 [1]

Appearance White to off-white solid [1]

Table 2: Solubility of Regaloside E
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Solvent Concentration Notes Reference

DMSO
≥ 50 mg/mL (109.07

mM)

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.

[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.25 mg/mL (2.73

mM)

A clear solution is

achievable.
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 1.25 mg/mL (2.73

mM)

A clear solution is

achievable.
[1]

10% DMSO, 90%

Corn Oil

≥ 1.25 mg/mL (2.73

mM)

A clear solution is

achievable.
[1]

Experimental Protocols
Below are detailed methodologies for preparing Regaloside E solutions for both in vitro and in

vivo studies.

Protocol 1: Preparation of a Regaloside E Stock Solution in DMSO

Materials: Regaloside E powder, newly opened anhydrous DMSO.

Procedure:

1. Equilibrate the Regaloside E vial to room temperature before opening.

2. Add the appropriate volume of DMSO to the vial to achieve the desired concentration

(e.g., for a 10 mM stock solution, add 0.2181 mL of DMSO to 1 mg of Regaloside E).

3. Vortex the solution thoroughly until the Regaloside E is completely dissolved.

4. Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo Experiments
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This protocol provides an example for preparing a 1 mL working solution with a final

concentration of ≥ 1.25 mg/mL.

Materials: 12.5 mg/mL Regaloside E in DMSO stock solution, PEG300, Tween-80, Saline.

Procedure:

1. Add 100 µL of the 12.5 mg/mL Regaloside E DMSO stock solution to 400 µL of PEG300.

2. Mix thoroughly by vortexing until the solution is homogeneous.

3. Add 50 µL of Tween-80 to the mixture.

4. Mix again by vortexing.

5. Add 450 µL of Saline to bring the final volume to 1 mL.

6. Vortex the final solution until it is clear and homogeneous.

7. It is recommended to use this working solution on the same day it is prepared.[1]

Mandatory Visualizations
Experimental Workflow for Regaloside E Solution
Preparation
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Stock Solution Preparation Working Solution Preparation (In Vivo Example)

Start: Regaloside E Powder

Add Anhydrous DMSO

Vortex until Dissolved

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Start: Regaloside E Stock Solution

Add PEG300

Mix Evenly

Add Tween-80

Mix Evenly

Add Saline

Mix Evenly

Final Clear Solution (Use Fresh)
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Phase Separation Observed

Is the concentration too high?

Is the solvent composition correct?

No

Dilute the solution or reprepare at a lower concentration.

Yes

Was the solution mixed thoroughly?

Yes

Review and adjust the solvent ratios. Ensure proper order of addition.

No

Was the solution exposed to low temperatures?

Yes

Vortex the solution again thoroughly.

No

Gently warm and/or sonicate the solution to aid dissolution.

Yes

Issue Resolved

No
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Hypothesized NF-κB Signaling Pathway Inhibition by Regaloside E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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